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Compound of Interest

Compound Name: 3-Ethyl-4-octanone

Cat. No.: B1595360

An In-Depth Technical Guide on the Physical Properties of 3-Ethyl-4-octanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of 3-
Ethyl-4-octanone, a branched-chain ketone. The information herein is curated for
professionals in research and development who require precise data and methodologies for
chemical analysis and process design.

Chemical Identity and Properties

3-Ethyl-4-octanone, also known as ethyl octyl ketone, is an organic compound with the
molecular formula C10H200.[1][2][3] It is a colorless liquid with a characteristic sweet and fruity
aroma, which lends to its use in the flavor and fragrance industries.[1][2] The structural features
of this ketone, specifically the ethyl group at the third position and the carbonyl group at the
fourth position of the octane chain, influence its physical properties.

Table 1: Physical and Chemical Properties of 3-Ethyl-4-octanone
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Property Value Source
IUPAC Name 3-ethyloctan-4-one [1114]
CAS Number 19781-29-4 [1][21[3]
Molecular Formula C10H200 [1112][3]
Molecular Weight 156.27 g/mol [11[3]
Boiling Point 199.3°C at 760 mmHg [1][2]
Density 0.817 g/cm?3 at 20°C [1112]
Vapor Pressure 0.345 mmHg at 25°C [11[2]
Refractive Index 1.42 at 20°C [1][2]

Experimental Protocols for Property Determination

The accurate determination of physical properties such as boiling point and density is crucial
for the characterization and application of chemical compounds. Standard laboratory
procedures for liquids like 3-Ethyl-4-octanone are detailed below.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a pure compound, the boiling point is a characteristic
physical constant.

a) Thiele Tube Method
This microscale method is suitable for determining the boiling point of small sample volumes.

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at
one end), rubber band, heating mantle or Bunsen burner, and mineral oil.

e Procedure:

o A small amount of 3-Ethyl-4-octanone (approximately 0.5 mL) is placed into the Durham
tube.
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o A capillary tube is inverted and placed into the Durham tube with the open end submerged
in the liquid.

o The Durham tube is attached to a thermometer using a rubber band, ensuring the sample
is level with the thermometer bulb.

o The assembly is placed in a Thiele tube containing mineral oil, ensuring the side arm is
properly positioned for convection heating.

o The Thiele tube is gently heated, and the temperature is monitored.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
capillary tube.

o Heating is discontinued, and the apparatus is allowed to cool slowly.

o The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[5]

b) Simple Distillation Method

For larger sample volumes, a simple distillation setup can be used to determine the boiling
point.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o The distillation flask is charged with a sample of 3-Ethyl-4-octanone and a few boiling
chips to ensure smooth boiling.

o The distillation apparatus is assembled with the thermometer bulb positioned just below
the side arm leading to the condenser.

o The sample is heated, and as it boils, the vapor rises and surrounds the thermometer
bulb.
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o The temperature is recorded when it stabilizes, which corresponds to the boiling point of
the liquid as it condenses and is collected in the receiving flask.

Density Determination

Density is the mass of a substance per unit volume. For liquids, it is typically measured in g/mL
or g/cms.

a) Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.

e Apparatus: Pycnometer, analytical balance, and a constant temperature water bath.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is accurately determined.
o The pycnometer is filled with 3-Ethyl-4-octanone, ensuring no air bubbles are present.

o The filled pycnometer is placed in a constant temperature water bath (e.g., 20°C) to allow
the liquid to reach thermal equilibrium.

o Any excess liquid that expands out of the capillary is carefully removed.
o The mass of the pycnometer filled with the sample is determined.

o The density is calculated by dividing the mass of the sample (mass of filled pycnometer
minus mass of empty pycnometer) by the known volume of the pycnometer.

b) Hydrometer Method
A hydrometer is a direct-reading instrument for determining the density of liquids.
e Apparatus: Hydrometer and a graduated cylinder.

e Procedure:
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o A sample of 3-Ethyl-4-octanone is poured into a graduated cylinder of sufficient size to
allow the hydrometer to float freely.

o The hydrometer is gently lowered into the liquid until it floats.

o The density is read directly from the scale on the hydrometer stem at the point where the
surface of the liquid meets the scale.

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the
boiling point and density of a liquid chemical sample such as 3-Ethyl-4-octanone.
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Workflow for Physical Property Determination
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Caption: A flowchart illustrating the process of determining the boiling point and density of a
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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